Cas no 663598-61-6 (2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate)

2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate is a heterobifunctional crosslinking reagent designed for precise conjugation applications. Its key features include a reactive N-hydroxysuccinimide (NHS) ester, which facilitates efficient amine coupling, and a disulfide-linked 5-nitropyridinyl moiety, enabling selective thiol-reactive functionality. This compound is particularly useful for introducing cleavable disulfide bonds into bioconjugates, offering controlled stability under reducing conditions. The nitro-substituted pyridyl group enhances reactivity with thiols, ensuring high specificity in crosslinking reactions. Suitable for protein-protein or protein-small molecule conjugations, it provides a versatile tool for biochemical research, drug delivery systems, and material science applications where reversible linkage is required. Its well-defined reactivity profile ensures reproducibility in complex conjugation workflows.

2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate structure

663598-61-6 structure

Product Name:2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate

CAS No:663598-61-6

MF:C₁₄H₁₅N₃O₆S₂

MW:385.415400743485

MDL:MFCD20230055

CID:2167765

PubChem ID:22382871

Update Time:2025-06-06

2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

- 2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate
- AKOS027257163
- AC7783
- SCHEMBL1137263
- CS-0105040
- 2,5-DIOXOPYRROLIDIN-1-YL 4-[(5-NITROPYRIDIN-2-YL)DISULFANYL]PENTANOATE
- (2,5-dioxopyrrolidin-1-yl) 4-[(5-nitropyridin-2-yl)disulfanyl]pentanoate
- AKOS040743743
- 663598-61-6
- SY035004
- HY-129367
- NO2-SPP
- DB-250883
- MFCD20230055
- MDL： MFCD20230055
- Inchi： 1S/C14H15N3O6S2/c1-9(24-25-11-4-3-10(8-15-11)17(21)22)2-7-14(20)23-16-12(18)5-6-13(16)19/h3-4,8-9H,2,5-7H2,1H3
- InChI Key： JFSJKWBYKAONEH-UHFFFAOYSA-N
- SMILES： S(C(C)CCC(=O)ON1C(CCC1=O)=O)SC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 385.04
Monoisotopic Mass: 385.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 173A^2
XLogP3: 1.3

2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate Security Information

Storage Condition：(BD338634)

2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029195811-1g	2,5-Dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	95%	1g	$1902.46	2023-09-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY035004-1g	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	≥95%	1g	¥13860.00	2025-04-13
Chemenu	CM339124-1g	NO2-SPP	663598-61-6	95%+	1g	$***	2023-05-29
eNovation Chemicals LLC	D526372-1g	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	95%	1g	$1815	2024-07-20
1PlusChem	1P003GHC-50mg	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	tech grade	50mg	$340.00	2025-02-19
1PlusChem	1P003GHC-100mg	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	tech grade	100mg	$680.00	2025-02-19
A2B Chem LLC	AB60528-50mg	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	tech grade	50mg	$359.00	2024-04-19
A2B Chem LLC	AB60528-100mg	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	tech grade	100mg	$698.00	2024-04-19
Ambeed	A472111-1g	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	98%	1g	$3003.0	2025-04-17
eNovation Chemicals LLC	D526372-1g	2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)pentanoate	663598-61-6	95%	1g	$1815	2025-02-26